3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide

• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 3-(benzoylcarbamothioylamino)-N,N-diethylbenzamide
• InChI: InChI=1S/C19H21N3O2S/c1-3-22(4-2)18(24)15-11-8-12-16(13-15)20-19(25)21-17(23)14-9-6-5-7-10-14/h5-13H,3-4H2,1-2H3,(H2,20,21,23,25)
• InChI Key: AMQRQOKNEJWAJX-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CC=C2

Description

3-{[(Benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide, also known as Boc-Lys(StBu)-OSu, is a chemical compound that is widely used in scientific research. It is a derivative of lysine and is commonly used as a reagent for the synthesis of peptides and proteins.

Mechanism of Action

3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu acts as a reagent for the synthesis of peptides and proteins. It reacts with the amino group of lysine residues to form an amide bond. This reaction is commonly used in solid-phase peptide synthesis and allows for the introduction of lysine residues into peptides and proteins.
Biochemical and Physiological Effects:
3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu does not have any direct biochemical or physiological effects as it is a reagent for the synthesis of peptides and proteins. However, peptides and proteins synthesized using 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu may have a range of biochemical and physiological effects depending on their sequence and structure.

Advantages and Limitations for Lab Experiments

3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu has several advantages for lab experiments. It is a stable and easy-to-use reagent that can be stored for long periods of time. It is also relatively inexpensive compared to other reagents used in peptide synthesis. However, 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu has some limitations. It is not suitable for the synthesis of peptides or proteins that contain multiple lysine residues as it can lead to unwanted side reactions. Additionally, 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu can be toxic if not handled properly.

Future Directions

There are several future directions for the use of 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu in scientific research. One area of interest is the synthesis of modified peptides and proteins that contain lysine residues with specific chemical modifications. Another area of interest is the development of new protease inhibitors and enzyme substrates using 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu. Additionally, 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu could be used in the synthesis of peptides and proteins for therapeutic applications.

Synthesis Methods

3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu can be synthesized through a series of chemical reactions. The starting material is N,N-diethylbenzamide, which is reacted with benzoyl isothiocyanate to form the intermediate compound, 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide. This intermediate is then reacted with t-butyloxycarbonyl-L-lysine to form 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu. The final product is purified using column chromatography.

Scientific Research Applications

3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu is widely used in scientific research as a reagent for the synthesis of peptides and proteins. It is commonly used in solid-phase peptide synthesis and can be used to introduce lysine residues into peptides and proteins. 3-{[(benzoylamino)carbothioyl]amino}-N,N-diethylbenzamide(StBu)-OSu is also used in the synthesis of protease inhibitors and enzyme substrates.